molecular formula C15H21N3S B4534280 4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine

4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine

Cat. No. B4534280
M. Wt: 275.4 g/mol
InChI Key: JIKHIAJYXCPXSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds, such as 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib, involves a robust three-step process. This process includes nucleophilic aromatic substitution, hydrogenation of the pyridine moiety, and subsequent iodination of the pyrazole. Such methodologies are critical for the efficient production of key intermediates in multi-kilogram quantities, indicating potential pathways for synthesizing the target compound (Fussell et al., 2012).

Molecular Structure Analysis

Studies on similar compounds, incorporating pyrazole/piperidine/aniline moieties into s-triazine, have been analyzed using X-ray crystallography combined with Hirshfeld and DFT calculations. These analyses elucidate the intermolecular interactions, molecular packing, and electronic properties, providing insights into the molecular structure of related compounds (Shawish et al., 2021).

Chemical Reactions and Properties

The reactivity of related piperidine compounds has been extensively studied, showcasing their potential in forming complex structures through reactions such as cross-condensation and cyclization. For example, the synthesis of pyrano[2,3-c]pyrazole derivatives using a one-pot four-component reaction in the presence of nano magnetic piperidinium benzene-1,3-disulfonate highlights the versatility and efficiency of utilizing piperidine frameworks in chemical synthesis (Ghorbani‐Vaghei et al., 2017).

Physical Properties Analysis

The physical properties, including crystal structure and interaction analysis of related compounds, such as N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, have been studied. These studies reveal the conformations and stability of various structures, which can inform the physical properties of the target compound (Shim et al., 2002).

Chemical Properties Analysis

The chemical properties, particularly the reactivity and potential applications of piperidine-based compounds, are highlighted by their use in creating complex heterocyclic structures. For instance, the synthesis of 2-[4-(4-hydroxylbenzyl)piperazin-1-ylmethyl] Pyrazolo [1,5-α]Pyridine showcases the compound's reactivity towards various reagents, leading to diverse derivatives with specific properties and activities (Gu-ca, 2014).

properties

IUPAC Name

4-(2-pyrazol-1-ylethyl)-1-(thiophen-3-ylmethyl)piperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21N3S/c1-6-16-18(7-1)10-4-14-2-8-17(9-3-14)12-15-5-11-19-13-15/h1,5-7,11,13-14H,2-4,8-10,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JIKHIAJYXCPXSD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CCN2C=CC=N2)CC3=CSC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine
Reactant of Route 2
Reactant of Route 2
4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine
Reactant of Route 3
Reactant of Route 3
4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine
Reactant of Route 4
Reactant of Route 4
4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine
Reactant of Route 5
Reactant of Route 5
4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine
Reactant of Route 6
Reactant of Route 6
4-[2-(1H-pyrazol-1-yl)ethyl]-1-(3-thienylmethyl)piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.